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Compound of Interest

Compound Name: GDC-0575 dihydrochloride

Cat. No.: B10831045

Audience: Researchers, scientists, and drug development professionals.

Introduction GDC-0575 dihydrochloride, also known as ARRY-575 or RG7741, is a potent
and highly selective, orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1) with an IC50 of
1.2 nM.[1][2][3][4] CHKL is a critical serine/threonine kinase involved in the DNA damage
response (DDR) pathway, primarily responsible for S and G2/M cell cycle checkpoint control.
By inhibiting CHK1, GDC-0575 can abrogate DNA damage-induced cell cycle arrest, leading to
increased DNA double-strand breaks and apoptosis, particularly in cancer cells.[4] This makes
it a valuable tool in cancer research, often used in combination with DNA-damaging agents.[2]

[4]

This document provides detailed protocols for the preparation, handling, and storage of GDC-
0575 dihydrochloride stock solutions for reliable and reproducible results in both in vitro and
in vivo research settings.

Compound Information

A summary of the key chemical and physical properties of GDC-0575 dihydrochloride is
provided below.
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Property Value

Compound Name GDC-0575 dihydrochloride[1]

Synonyms ARRY—575 d-ihydrochloride, RG7741
dihydrochloride[3]

Molecular Formula C16H22BrCI2NsOJ[1][3]

Molecular Weight 451.19 g/mol [1][3]

CAS Number 1657014-42-0[1][3]

Appearance Light yellow to yellow solid[1]

Purity >99%

Mechanism of Action Selective CHK1 Inhibitor (ICso = 1.2 nM)[1][4]

Solubility Profile

GDC-0575 dihydrochloride exhibits solubility in various common laboratory solvents. It is
crucial to use high-purity, anhydrous solvents, as the presence of moisture can significantly
impact solubility, especially in DMSO.[1][5] Sonication is recommended to aid dissolution.[1][2]
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Use of newly opened,
anhydrous DMSO is
144.06 - 264.36 N .
DMSO 65 - 100 mg/mL[1][4] critical. Ultrasonic
mM[1][4] .
assistance

recommended.[1][4]

Ultrasonic assistance
recommended.[1]

Some sources report

Water 25 mg/mL[1] 55.41 mM[1] ) N )
insolubility, which may
refer to the free base.
[4]

Ethanol 3 mg/mL[6] 7.93 mM[6]

DMF 30 mg/mL[6] 79.31 mM[6]

DMSO:PBS (pH 7.2) For preparing final

0.16 mg/mL[6] 0.42 mM[6] ) i

(1:5) working solutions.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, typically 10-50
mM, in DMSO for in vitro applications.

Materials:
e GDC-0575 dihydrochloride powder
e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber glass vials or polypropylene tubes
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Analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
Procedure:

o Preparation: Bring the GDC-0575 dihydrochloride vial to room temperature before opening
to minimize moisture condensation.

e Weighing: Accurately weigh the desired amount of powder using an analytical balance in a
chemical fume hood.

e Reconstitution:

o Add the calculated volume of anhydrous DMSO to the vial containing the compound.
Refer to the Stock Solution Calculation Table below for quick reference.

o For example, to prepare 1 mL of a 10 mM stock solution, add 221.6 pL of DMSO to 1 mg
of GDC-0575 dihydrochloride (MW = 451.19).

o Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

« Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If particles remain,
sonicate the solution in an ultrasonic water bath for 5-10 minutes until the solution is clear.[1]

» Aliquoting & Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution into
single-use aliquots in sterile tubes.[5] Store aliquots as recommended in the Storage and
Stability section.

Protocol 2: Preparation of Aqueous Stock Solution
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This protocol is for applications requiring an aqueous stock solution. Aqueous solutions may
have lower stability and should ideally be prepared fresh.

Materials:

e GDC-0575 dihydrochloride powder

 Sterile, purified water (e.g., Milli-Q or WFI)

o Sterile, polypropylene tubes

e Analytical balance

o Calibrated micropipettes

o \ortex mixer

o Ultrasonic water bath

« PPE

Procedure:

Preparation & Weighing: Follow steps 1 and 2 from Protocol 1.
o Reconstitution: Add the calculated volume of sterile, purified water to the compound.

« Dissolution: Tightly cap the tube and vortex thoroughly. Use an ultrasonic bath to facilitate
complete dissolution, which is essential for achieving the maximum aqueous solubility of ~25
mg/mL.[1]

 Sterilization (Optional): If required for cell culture, filter-sterilize the final solution through a
0.22 um syringe filter compatible with aqueous solutions.

o Storage: Store any remaining solution as recommended. It is advisable to use aqueous
solutions promptly after preparation.

Data Presentation
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Stock Solution Calculation Table

The table below provides the required solvent volume to achieve a desired molar concentration
from a specific mass of GDC-0575 dihydrochloride (MW = 451.19).

Mass of Volume for 1 Volume for 5 Volume for 10 Volume for 50
Compound mM mM mM mM

1mg 2.216 mL 0.443 mL 0.222 mL 0.044 mL

5 mg 11.08 mL 2.216 mL 1.108 mL 0.222 mL

10 mg 22.16 mL 4.433 mL 2.216 mL 0.443 mL

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the compound.

Storage .
Form Duration Notes
Temperature
Store sealed and
Solid Powder -20°C[2][5] > 3 years[2][5] protected from
moisture.[1]
Recommended for
o 6 months to 2 years[1]  long-term storage.
Solution in DMSO -80°C[1][4][5] i
[4] Avoid freeze-thaw
cycles.[5]
o Suitable for short-term
Solution in DMSO -20°C[1][4] 1 month to 1 year[1][4]

storage.

Visualized Workflows and Pathways
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Caption: Workflow for GDC-0575 Dihydrochloride Stock Solution Preparation.
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Caption: Inhibition of the CHK1 Signaling Pathway by GDC-0575.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. GDC-0575 | Chk | TargetMol [targetmol.com]

3. GDC-0575 (dihydrochloride) - MedChem Express [bioscience.co.uk]
e 4. medchemexpress.com [medchemexpress.com]

5. selleckchem.com [selleckchem.com]

6. medkoo.com [medkoo.com]

« To cite this document: BenchChem. [Application Note & Protocol: Preparation of GDC-0575
Dihydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831045#preparing-gdc-0575-dihydrochloride-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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